Cas no 212628-55-2 (Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-4-fluoro-)

• Product Name: Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-4-fluoro-
• CAS No: 212628-55-2
• MF: C₁₄H₁₁BrFNO₂
• MW: 324.145046472549
• CID: 1403616
• Update Time: 2024-08-16

Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-4-fluoro-

• Inchi： 1S/C14H11BrFNO2/c1-8-6-9(15)2-5-12(8)17-13-7-10(16)3-4-11(13)14(18)19/h2-7,17H,1H3,(H,18,19)
• InChI Key： DFYRJMXCUCOACA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C=C1NC1=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 322.99573

Experimental Properties

• Density: 1.583±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±45.0 °C(Predicted)
• PSA: 49.33
• pka: 3?+-.0.36(Predicted)